Cas no 1806052-65-2 (5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid
• CAS No: 1806052-65-2
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4918764
• Update Time: 2025-06-14

5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H7F2NO3/c9-8(10)4-1-6(12)5(11-3-4)2-7(13)14/h1,3,8,12H,2H2,(H,13,14)
• InChI Key： WNVKUOLVMPYULH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid

Comprehensive Overview of 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1806052-65-2)

5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1806052-65-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyridine derivative family, characterized by the presence of a difluoromethyl group and a hydroxyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The chemical structure of 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid features a pyridine ring substituted with a difluoromethyl group at the 5-position and a hydroxyl group at the 3-position, along with an acetic acid side chain at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 1806052-65-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers aim to minimize environmental impact while maximizing efficiency. The compound's difluoromethyl group, in particular, is a hotspot for innovation, as it can mimic other functional groups while offering improved pharmacokinetic properties.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid in drug development?" Studies suggest its potential as a building block for small-molecule therapeutics, especially in targeting enzymes involved in inflammatory and metabolic disorders. Its hydroxyl and carboxylic acid functionalities enable facile derivatization, allowing chemists to tailor its properties for specific biological targets. Additionally, its fluorine content enhances membrane permeability, a critical factor in drug design.

Another area of interest is the compound's role in agrochemical innovation. Fluorinated pyridines are increasingly used in the development of crop protection agents, owing to their ability to resist degradation and improve efficacy. The difluoromethyl group in 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid may contribute to novel herbicidal or fungicidal activities, addressing global challenges in food security and sustainable agriculture.

From a synthetic perspective, the preparation of 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid often involves multi-step reactions, including halogenation, hydroxylation, and carboxylation. Advanced techniques such as flow chemistry and catalysis are being explored to optimize its production, reducing waste and energy consumption. These advancements align with the broader shift toward green chemistry and circular economy principles.

In summary, 5-(Difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1806052-65-2) represents a promising scaffold in both pharmaceutical and agrochemical research. Its unique combination of fluorine and hydroxyl functionalities, coupled with its synthetic adaptability, positions it as a key player in the development of next-generation bioactive compounds. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovation-driven industries.